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Chemical Profile of Tetrathionic Acid

Tetrathionic acid (H₂S₄O₆) and its tetrathionate anion (S₄O₂⁻₆) are inorganic sulfur compounds where

sulfur atoms exist in mixed oxidation states (0 and +5) [1]. Its core structure features a chain of four sulfur

atoms, with the two terminal atoms bonded to oxyanion groups [2].

The table below summarizes its key chemical data:

Property Description

IUPAC Name 2-(Dithioperoxy)disulfuric acid [1]

Chemical Formula H₂S₄O₆ [2]

Average Mass 226.278 Da [2]

CAS Number 15536-54-6 (tetrathionate anion) [1] / 13760-29-7 (tetrathionic acid) [2]

SMILES O=S(=O)(O)SSS(=O)(=O)O [2]

Key Structural
Feature

Linear chain of four sulfur atoms (-S-S-S-S-), with terminal sulfurs each bonded to
three oxygen atoms [1] [2].
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Biological Roles and Significance

Tetrathionate plays dynamic roles in both environmental microbial processes and mammalian

pathophysiology, making it a compound of significant interest.

Microbial Sulfur Metabolism: In acidophilic sulfur-oxidizing bacteria like Acidithiobacillus
ferrooxidans, tetrathionate is a key intermediate. The enzyme tetrathionate hydrolase (4THase)
catalyzes its hydrolysis. Structural studies show this enzyme uses an aspartic acid residue (Asp325)

for a novel cysteine-independent acid hydrolysis mechanism, producing sulfur, thiosulfate, and sulfate
[3] [4].

Pathogen Respiration in the Host: For bacterial pathogens like Salmonella enterica, tetrathionate
serves as a crucial terminal electron acceptor during anaerobic growth in the inflamed gut. The

host's inflammatory response generates reactive oxygen species that oxidize endogenous thiosulfate
to tetrathionate, which Salmonella then exploits to outcompete the resident microbiota [5].

Therapeutic Potential as an Antidote: Recent preclinical research has developed sodium
tetrathionate as a promising antidote for cyanide and methanethiol poisoning [6]. Unlike traditional

cyanide antidotes, tetrathionate can react directly with cyanide under physiological conditions.
Intramuscular injection was effective in rescuing mice and rabbits from lethal cyanide exposure and

was also effective against methanethiol gas, with a therapeutic index of approximately 5 in young
adult mice [6].

The diagram below illustrates the primary biological pathways and applications of tetrathionate:
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Key Experimental Insights

For the cited research on tetrathionate hydrolase and the cyanide antidote, here are the core methodological

approaches:

Study Focus Key Experimental Models & Methods

| Tetrathionate Hydrolase Mechanism [3] [4] | - Protein Crystallography: Solved structure of

recombinant Af-Tth at 1.95 Å resolution.

Site-Directed Mutagenesis: Created D325N variant to confirm Asp325's crucial role.

Activity Assay: Used cyanolysis to measure hydrolysis activity, showing complete loss in D325N
mutant. | | Sodium Tetrathionate as an Antidote [6] | - In Vitro Reaction: Confirmed direct reaction
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with cyanide under physiological conditions.

In Vivo Efficacy: Used murine and rabbit models; administered tetrathionate via intramuscular
injection after lethal cyanide/methanethiol exposure.

Toxicology: Assessed tolerance in mice/rats, mutagenicity (Ames test), and calculated therapeutic
index. |

Emerging Applications and Future Directions

The role of tetrathionate is expanding beyond fundamental chemistry into applied fields:

Inflammation-Driven Infection: The understanding of how Salmonella uses host-derived
tetrathionate opens avenues for novel anti-infective strategies, potentially through dietary control or

immunomodulation to disrupt this respiratory pathway [5].
Advanced Antidote Development: Sodium tetrathionate's efficacy via intramuscular injection makes

it a strong candidate for field-treatment of cyanide poisoning, such as in smoke inhalation or industrial
accidents. Its ability to also neutralize methanethiol broadens its potential application [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b571748#tetrathionic-acid-in-reduced-inorganic-sulfur-

compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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